Cas no 879996-75-5 (3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 879996-75-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD04214818
• CID: 1916347
• PubChem ID: 975679
• Update Time: 2025-06-13

3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-(2,4-dimethylphenyl)-
• 879996-75-5
• 5-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• LS-02802
• SR-01000270153-1
• 3-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
• DTXSID301217520
• SR-01000270153
• CS-0365532
• EN300-1855212
• MFCD04214818
• ALBB-007497
• 3-(2,4-dimethylphenyl)-1H-pyrazole-4-carboxylicacid
• AKOS000265007
• STK500280
• 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid

• MDL： MFCD04214818
• Inchi： 1S/C12H12N2O2/c1-7-3-4-9(8(2)5-7)11-10(12(15)16)6-13-14-11/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： KGEQBBPEZHGSNN-UHFFFAOYSA-N
• SMILES： OC(C1C=NNC=1C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 216.089877630Da
• Monoisotopic Mass: 216.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid

3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 879996-75-5): An Overview

3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 879996-75-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid make it a valuable scaffold for the development of novel drugs and bioactive molecules.

The chemical structure of 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a 2,4-dimethylphenyl group and a carboxylic acid moiety. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for optimizing the compound's performance in various biological assays and drug discovery processes.

Recent studies have highlighted the potential of 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The mechanism of action involves the inhibition of key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid an attractive candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid has also been investigated for its potential as an antitumor agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that certain derivatives of this compound can selectively inhibit cancer cell proliferation while sparing normal cells. The mechanism underlying this selective cytotoxicity is believed to involve the modulation of signaling pathways that are aberrantly activated in cancer cells.

The pharmacokinetic profile of 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid is another important aspect that has been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid-based drugs in various disease conditions. Preliminary results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in symptoms and quality of life. These findings have generated considerable excitement among researchers and clinicians alike.

Beyond its direct therapeutic applications, 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid has also found use as a building block in synthetic chemistry. Its versatile reactivity allows it to be readily modified through various chemical transformations, enabling the synthesis of a wide range of structurally diverse compounds. This makes it an invaluable tool for medicinal chemists seeking to explore new chemical space and identify novel bioactive molecules.

In conclusion, 3-(2,4-Dimethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 879996-75-5) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full range of applications and optimize its use in treating various diseases.